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Compound of Interest

Compound Name: Sodium 2-(acetylamino)benzoate

CAS No.: 2870-60-2

Cat. No.: B13732367

Get Quote

Abstract
This application note details the protocol for the UV-Visible spectral characterization of Sodium

N-acetylanthranilate (SNA), the sodium salt of N-acetylanthranilic acid (2-acetamidobenzoic

acid). As a precursor in the synthesis of quinazolinone derivatives and a controlled substance

precursor (DEA List I), accurate identification and quantification are critical. This guide provides

a robust methodology for determining the lambda max (

), molar absorptivity (

), and purity of SNA in aqueous media. Special emphasis is placed on distinguishing SNA from
its hydrolysis product, anthranilic acid, using spectral shift analysis.

Introduction & Regulatory Context[1][2]
Sodium N-acetylanthranilate (CAS: 2870-60-2) is the water-soluble salt of N-acetylanthranilic

acid. It serves as a vital intermediate in the synthesis of pharmaceutical compounds, including

methaqualone, which designates it as a List I Chemical under the US Controlled Substances

Act.
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Chemical Context[2][3][4]
Molecular Formula:

[1]

Molecular Weight: 201.15 g/mol [1]

Solubility: Highly soluble in water; less soluble in organic solvents compared to the free acid.

The Spectral Shift Mechanism
The acetylation of the amine group in anthranilic acid significantly alters its electronic

properties. The free amine (

) in anthranilic acid is a strong auxochrome, causing absorbance at

and strong fluorescence. The acetyl group (

) in SNA withdraws electron density, resulting in a hypsochromic (blue) shift. This shift is the
primary metric for validating the integrity of the molecule and ensuring no hydrolysis has
occurred.

Experimental Workflow
The following diagram outlines the logical flow of the experimental protocol, from sample

preparation to data validation.
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Figure 1: Operational workflow for the UV-Vis analysis of Sodium N-acetylanthranilate,

highlighting the critical purity check step.
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Reagents
Analyte: Sodium N-acetylanthranilate (Reference Standard Grade, >99%).

Solvent: Deionized Water (18.2 MΩ·cm) or Phosphate Buffer (pH 7.4) to maintain the

ionization state of the carboxylate.

Validation Standard: Anthranilic Acid (for resolution testing).

Instrumentation
Spectrophotometer: Double-beam UV-Vis spectrophotometer (e.g., Agilent Cary 60 or

Shimadzu UV-1900).

Cuvettes: Matched Quartz cuvettes (10 mm pathlength). Note: Glass or plastic cuvettes

absorb UV <300 nm and are unsuitable.

Bandwidth: 1.0 nm or 2.0 nm.

Detailed Protocol
Step 1: Preparation of Stock Solution

Weighing: Accurately weigh

of Sodium N-acetylanthranilate.

Dissolution: Transfer to a

volumetric flask. Add

of DI water. Sonicate for 2 minutes to ensure complete dissolution (salt form dissolves
rapidly).

Dilution: Dilute to volume with DI water.

Concentration:

(

or
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).

Step 2: Preparation of Working Standards
Prepare a dilution series to verify Beer-Lambert linearity.

Blank: DI Water.

Std A:

(

dilution of Stock).

Std B:

(

dilution of Stock).

Std C:

(

dilution of Stock).

Step 3: Instrument Parameters[6]
Scan Range: 200 nm to 400 nm.

Scan Speed: Medium (approx. 200-400 nm/min).

Baseline Correction: Perform a baseline scan with DI water in both sample and reference

cuvettes.

Step 4: Measurement & Analysis[7][8]
Insert the blank and zero the instrument.

Measure Std B (

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13732367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) first to identify

.

Expected Profile:

Primary Peak:

(strong

transition).

Secondary Peak:

(weaker

transition).

Purity Indicator: The spectrum should drop to near-zero absorbance

. A shoulder or peak at 335 nm indicates hydrolysis to Anthranilic Acid.

Results and Discussion
Spectral Interpretation
The N-acetyl group stabilizes the molecule and shifts the absorption bands.
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Feature
Wavelength (

)

Electronic
Transition

Notes

Primary Band (Benzene ring)

High molar

absorptivity; used for

sensitive quantitation.

Secondary Band (Amide/Carboxyl)

Specific to N-acetyl

form; used for ID

confirmation.

Impurity Band Free Amine Transition

Indicates presence of

Anthranilic Acid

(degradation).

Calculation of Molar Absorptivity ( )
Using the Beer-Lambert Law (

):

Where

is in mol/L and

.

Typical

:

.

Electronic Transition Diagram
The following diagram illustrates the structural cause of the spectral shift.
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Figure 2: Mechanistic basis for the hypsochromic shift observed in Sodium N-acetylanthranilate

compared to its precursor.

Method Validation Parameters
To ensure this protocol is "self-validating" (E-E-A-T), perform the following checks:

Linearity: Plot Absorbance vs. Concentration (

) at

.

must be

.

Precision: Measure the

standard 6 times. RSD of Absorbance should be

.
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Specificity: Spike the sample with Anthranilic Acid. A distinct rise at

confirms the method's ability to detect degradation.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Peak at 335 nm detected Hydrolysis of sample

Discard stock. Prepare fresh in

neutral buffer (pH 7). Avoid

acidic conditions.

No peaks observed Concentration too low

Increase concentration to

. Ensure quartz cuvettes are

used.

Noisy Baseline Air bubbles or dirty cuvette
Degas solvent; clean cuvette

with ethanol and lint-free wipe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13732367/docs#application-note-uv-vis-spectral-
characterization-of-sodium-n-acetylanthranilate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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